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Compound of Interest

Compound Name: Phccc, (+)-

Cat. No.: B10753041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PHCCC (N-Phenyl-7-(hydroxyimino)cyclopropa[b]chromen-1a-carboxamide) is a significant

research tool in neuroscience. It functions as a positive allosteric modulator (PAM) of the

metabotropic glutamate receptor 4 (mGluR4), and has been shown to act as a direct agonist at

mGluR6.[1] Its ability to enhance the receptor's response to the endogenous ligand, glutamate,

makes it a valuable compound for studying the roles of mGluR4 in various physiological and

pathological processes.[2] Accurate and consistent preparation of PHCCC stock solutions is

critical for obtaining reliable and reproducible experimental results. These application notes

provide detailed protocols for the preparation, storage, and application of PHCCC stock

solutions.

Physicochemical Properties and Solubility
A thorough understanding of the physicochemical properties of PHCCC is essential for proper

handling and solution preparation.
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Property Value

IUPAC Name

(E)-7-(hydroxyimino)-N-phenyl-7,7a-

dihydrocyclopropa[b]chromene-1a(1H)-

carboxamide[2]

Molecular Formula C₁₇H₁₄N₂O₃[1][2]

Molecular Weight 294.31 g/mol [1][2]

Appearance Solid powder[2]

Purity >98%[2]

Solubility Soluble in DMSO[3]

Storage
Store at 0 - 4°C for short term (days to weeks)

or -20°C for long term (months to years)[2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PHCCC in dimethyl

sulfoxide (DMSO).

Materials:

PHCCC powder

Anhydrous/molecular sieve-dried DMSO

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:
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Equilibrate: Allow the vial of PHCCC powder to come to room temperature before opening to

prevent condensation of moisture.

Weigh: Accurately weigh 2.94 mg of PHCCC powder and place it in a sterile microcentrifuge

tube.

Dissolve: Add 1 mL of anhydrous DMSO to the tube containing the PHCCC powder.

Mix: Vortex the solution thoroughly until all the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Aliquot: Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 10-20 µL)

in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

Store: Store the aliquots at -20°C for long-term storage.

Preparation of Working Solutions
For most cell-based experiments, the DMSO stock solution needs to be diluted to the final

working concentration in the appropriate aqueous buffer or cell culture medium.

Important Consideration: The final concentration of DMSO in the experimental setup should be

kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced artifacts.

Example: Preparation of a 10 µM working solution in 1 mL of cell culture medium:

Thaw: Thaw a single aliquot of the 10 mM PHCCC stock solution at room temperature.

Dilute: Add 1 µL of the 10 mM stock solution to 999 µL of the desired cell culture medium or

buffer.

Mix: Gently mix the solution by pipetting up and down or by gentle vortexing.

Apply: The working solution is now ready for application to the experimental system.

Applications and Working Concentrations
PHCCC has been utilized in a variety of in vitro studies to investigate the function of mGluR4.
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Application
Typical Working
Concentration

Key Findings

Cerebellar Granule Cell

Cultures
10 - 30 µM

Reduced proliferation and

promoted differentiation of

cerebellar granule cell

neuroprecursors.[3][4][5]

Neuroprotection Assays Not specified

Showed neuroprotection

against β-amyloid and NMDA

toxicity in mixed cultures of

mouse cortical neurons.[2][6]

Signaling Pathway and Mechanism of Action
PHCCC acts as a positive allosteric modulator of mGluR4, a Gi/o-coupled receptor. By binding

to a site distinct from the glutamate binding site, PHCCC enhances the receptor's response to

glutamate, leading to an inhibition of adenylyl cyclase and a decrease in intracellular cAMP

levels.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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